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Compound of Interest

Compound Name: 3-(1-Piperidinyl)butanoic acid
CAS No.: 764633-91-2
Cat. No.: B1278994
Get Quote
. J

Executive Summary

3-(1-Piperidinyl)butanoic acid (CAS: 764633-91-2 [free acid]; 237062-39-4 [HCI salt]) is a
specialized

-amino acid derivative featuring a piperidine ring attached to the
-carbon of a butyric acid backbone.[1][2] Unlike common

-amino acids, this compound serves as a critical scaffold in the synthesis of complex
pharmaceutical agents, including analgesics (e.g., thiambutene class) and peptidomimetics.

This guide provides a rigorous technical analysis for drug development professionals, focusing
on the Aza-Michael addition synthesis pathway, physiochemical stability, and its utility as a
versatile building block in medicinal chemistry.

Chemical Profile & Physiochemical Data[3][4]

The compound exists primarily as a zwitterion in its free acid form but is most commonly
handled as a hydrochloride salt to ensure stability and solubility in aqueous media.
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IUPAC Name

3-(piperidin-1-yl)butanoic acid

Also known as

-piperidinobutyric acid

Molecular Formula Free Acid
Molecular Weight 171.24 g/mol Free Acid
CAS Number (HCI) 237062-39-4 Preferred form for storage
CAS Number (Free) 764633-91-2 Zwitterionic form

Typical for
pKa (Calculated) Acid: ~4.5; Base: ~9.8

-amino acids

High in
Solubilit HCI salt is highly polar
Y , MeOH; Low in Jwep
o ) Synthesized as racemate

Chirality 1 Chiral Center (C3)

unless catalyzed

Synthesis: The Aza-Michael Addition Protocol

The most atom-economical and scalable route to 3-(1-piperidinyl)butanoic acid is the Aza-

Michael addition of piperidine to crotonic acid. This reaction exploits the soft nucleophilicity of

the secondary amine (piperidine) and the electrophilic nature of the

-carbon in the

-unsaturated acid.

Mechanistic Pathway

The reaction proceeds via a 1,4-conjugate addition. Unlike 1,2-addition (which would form an

amide), the 1,4-addition is thermodynamically favored under controlled thermal conditions due

to the reversibility of the initial attack and the stability of the resulting zwitterion.
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Figure 1: Mechanistic flow of the Aza-Michael addition yielding the target

-amino acid.

Experimental Protocol (Bench Scale)

Objective: Synthesis of 3-(1-piperidinyl)butanoic acid hydrochloride (10g scale).

Reagents:

Crotonic Acid (trans-2-butenoic acid): 8.6 g (100 mmol)

Piperidine: 17.0 g (200 mmol) [2.0 eq to drive equilibrium]

Solvent: Toluene (for reflux) or Ethanol (for milder conditions)

Workup: Conc. HCI, Diethyl Ether
Step-by-Step Methodology:

» Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve crotonic acid (8.6 g) in Toluene (50 mL).

» Nucleophile Addition: Add piperidine (17.0 g) dropwise over 10 minutes. Note: The reaction is
exothermic; maintain temperature < 40°C during addition.

e Reflux: Heat the mixture to reflux (110°C) for 6-12 hours. Monitor via TLC (Mobile phase:
MeOH/DCM 1:9) for the disappearance of crotonic acid.

e Solvent Removal: Evaporate the toluene and excess piperidine under reduced pressure
(Rotavap) to yield a viscous oil (the crude free amino acid).
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» Salt Formation: Dissolve the oil in absolute ethanol (20 mL). Place in an ice bath and slowly
add concentrated HCI (approx. 10 mL) until pH < 2.

o Crystallization: Add diethyl ether (100 mL) to the ethanolic solution to precipitate the
hydrochloride salt. Triturate if necessary.

« Filtration: Filter the white solid, wash with cold ether, and dry under vacuum.
Yield Expectation: 75-85%. Validation:

-NMR (

) should show a doublet at

1.2 ppm (methyl group) and a multiplet at

3.5 ppm (CH-N).

Pharmaceutical Applications & Utility
Precursor for Analgesics (Thiambutene Class)

3-(1-Piperidinyl)butanoic acid is the direct precursor to Piperidylthiambutene, a potent opioid
analgesic. The synthesis involves converting the acid to its ethyl ester, followed by a double
Grignard reaction with 2-thienylmagnesium bromide and subsequent dehydration.

Critical Note: While historically significant, this pathway is strictly regulated in many jurisdictions
due to the controlled status of the final product.
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Figure 2: Synthetic utility in the production of thiambutene-class analgesics.

Peptidomimetics & Foldamers

In modern drug discovery,

-amino acids like 3-(1-piperidinyl)butanoic acid are used to introduce specific conformational
constraints in peptides:

o Proteolytic Stability: The

-backbone is resistant to standard proteases.
e -Turn Induction: The bulky piperidine ring at the

-position forces the peptide backbone into specific turn geometries, useful for mimicking
protein epitopes.
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Safety & Handling Protocols

Hazard Classification:

o Skin/Eye Irritant: The free amine and acid are irritants.

» Bioactivity: As a GABA analog precursor, treat with caution regarding potential neuroactivity.
Handling Procedures:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Ventilation: Handle all piperidine-containing steps in a fume hood (Piperidine has a pungent,
amine-like odor and is toxic by inhalation).

o Storage: Store the HCI salt in a desiccator at room temperature. It is hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

